Cas no 35085-65-5 (4-Hydroxynorephedrine Hydrochloride (Mixture of Diastereomers))

• Product Name: 4-Hydroxynorephedrine Hydrochloride (Mixture of Diastereomers)
• CAS No: 35085-65-5
• MF: C₉H₁₄ClNO₂
• MW: 203.665961742401
• CID: 54362
• PubChem ID: 518687
• Update Time: 2025-06-23

4-Hydroxynorephedrine Hydrochloride (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• 4-(2-Amino-1-hydroxypropyl)phenol hydrochloride
• [1-Hydroxy-1-(4-hydroxyphenyl)propan-2-yl]azanium chloride
• 2-(1-AMINOETHYL)-4-HYDROXYBENZYL ALCOHOL HYDROCHLORIDE
• 2,6-DIBROMO-5-ETHOXY-PYRIDIN-3-YLAMINE
• DL-4-Hydroxynorephedrine hydrochloride
• Propanol, 2-amino-1-(4-hydroxyphenyl)-, hydrochloride
• 4-(2-amino-1-hydroxypropyl)phenol;hydrochloride
• .alpha.-(1-Aminoethyl)-p-hydroxybenzyl alcohol hydrochloride
• 35999-22-5
• 35085-65-5
• NSC93921
• WLN: ZY1&YQR DQ &GH
• 13062-82-3
• 4-Hydroxynorephedrine Hydrochloride (Mixture of Diastereomers)
• AYEOOGDUDIHXQE-UHFFFAOYSA-N
• NSC-93921
• SCHEMBL1168030
• AKOS015888829
• 4-(2-Amino-1-hydroxypropyl)phenol--hydrogen chloride (1/1)
• DTXSID40926836
• alpha-(1-Aminoethyl)-4-hydroxybenzyl alcohol hydrochloride
• Benzenemethanol, a-(1-aminoethyl)-4-hydroxy-, hydrochloride, (R*,S*)-

• Inchi： 1S/C9H13NO2.ClH/c1-6(10)9(12)7-2-4-8(11)5-3-7;/h2-6,9,11-12H,10H2,1H3;1H
• InChI Key： AYEOOGDUDIHXQE-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=CC(=CC=1)O)C(C)N

Computed Properties

• Exact Mass: 203.07100
• Monoisotopic Mass: 203.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5A^2

Experimental Properties

• Density: 1.198
• Melting Point: 198-200 ºC
• Boiling Point: 357.9ºC at 760 mmHg
• Flash Point: 170.3°C
• Refractive Index: 1.594
• PSA: 66.48000
• LogP: 2.27510

4-Hydroxynorephedrine Hydrochloride (Mixture of Diastereomers) Security Information

• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26; S37/39
• RTECS：DN4900000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-Hydroxynorephedrine Hydrochloride (Mixture of Diastereomers)

4-Hydroxynorephedrine Hydrochloride (Mixture of Diastereomers): A Comprehensive Overview

4-Hydroxynorephedrine Hydrochloride, also known by its CAS number 35085-65-5, is a compound that has garnered significant attention in the fields of pharmacology and chemistry due to its unique properties and potential applications. This compound, which exists as a mixture of diastereomers, has been extensively studied for its role in various biological systems and its potential therapeutic uses.

The chemical structure of 4-Hydroxynorephedrine Hydrochloride is characterized by a hydroxyl group attached to the fourth carbon of the norephedrine backbone. This structural feature contributes to its pharmacological activity, particularly in modulating adrenergic receptors. Recent studies have highlighted its ability to influence sympathetic nervous system activity, making it a promising candidate for treatments related to cardiovascular conditions and neurological disorders.

One of the most notable aspects of 4-Hydroxynorephedrine Hydrochloride is its stereochemical complexity. As a mixture of diastereomers, it exhibits varying biological activities depending on the specific configuration of the stereocenters. Researchers have been particularly interested in understanding how these diastereomers interact with different receptor subtypes, which could pave the way for more targeted therapies with fewer side effects.

In terms of applications, 4-Hydroxynorephedrine Hydrochloride has shown potential in several therapeutic areas. For instance, recent clinical trials have explored its efficacy in managing obesity by enhancing thermogenesis and energy expenditure. Additionally, preclinical studies suggest that it may play a role in neuroprotection, particularly in models of Parkinson's disease, where it demonstrates neuroprotective effects by reducing oxidative stress and inflammation.

The synthesis and characterization of 4-Hydroxynorephedrine Hydrochloride have also been subjects of recent research. Advances in synthetic methodologies have enabled the production of high-purity diastereomeric mixtures, which are essential for accurate pharmacokinetic and pharmacodynamic studies. These advancements are critical for translating laboratory findings into clinical applications.

In conclusion, 4-Hydroxynorephedrine Hydrochloride (Mixture of Diastereomers), with its CAS number 35085-65-5, represents a compelling compound with diverse biological activities and therapeutic potential. As research continues to uncover its mechanisms of action and optimize its use, it holds promise for addressing unmet medical needs across multiple therapeutic areas.